Cas no 406212-49-5 (tert-butyl 3-formyl-3-methylpiperidine-1-carboxylate)

Technical Introduction: Tert-butyl 3-formyl-3-methylpiperidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its role in the construction of complex nitrogen-containing heterocycles. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The formyl and methyl substituents at the 3-position offer functional handles for further derivatization, enabling applications in pharmaceuticals, agrochemicals, and materials science. Its well-defined reactivity profile and compatibility with a range of reaction conditions make it a reliable choice for researchers seeking to introduce piperidine-based scaffolds into target molecules. The compound is typically handled under inert conditions to preserve its integrity.
tert-butyl 3-formyl-3-methylpiperidine-1-carboxylate structure
406212-49-5 structure
Product Name:tert-butyl 3-formyl-3-methylpiperidine-1-carboxylate
CAS No:406212-49-5
MF:C12H21NO3
MW:227.300043821335
MDL:MFCD14582385
CID:3207191
PubChem ID:22258917
Update Time:2025-06-09

tert-butyl 3-formyl-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-PIPERIDINECARBOXYLIC ACID, 3-FORMYL-3-METHYL-, 1,1-DIMETHYLETHYL ESTER
    • TERT-BUTYL 3-FORMYL-3-METHYLPIPERIDINE-1-CARBOXYLATE
    • DB-433160
    • tert-Butyl3-formyl-3-methylpiperidine-1-carboxylate
    • DTXCID701620078
    • 1-Boc-3-formyl-3-methylpiperidine
    • 406212-49-5
    • 1,1-Dimethylethyl 3-formyl-3-methyl-1-piperidinecarboxylate
    • PS-17450
    • tert-butyl 3-formyl-3-methyl-1-piperidinecarboxylate
    • DTXSID701188797
    • 3-formyl-3-methyl-piperidine-1-carboxylic acid tert-butyl ester
    • Z1505710108
    • P11734
    • GRA21249
    • EN300-318048
    • GFIQXPZTOFYEMI-UHFFFAOYSA-N
    • SCHEMBL2277218
    • 862-752-3
    • CS-0079077
    • tert-butyl 3-formyl-3-methylpiperidine-1-carboxylate
    • MDL: MFCD14582385
    • Inchi: 1S/C12H21NO3/c1-11(2,3)16-10(15)13-7-5-6-12(4,8-13)9-14/h9H,5-8H2,1-4H3
    • InChI Key: GFIQXPZTOFYEMI-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCCC(C=O)(C)C1

Computed Properties

  • Exact Mass: 227.15214353Da
  • Monoisotopic Mass: 227.15214353Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.6Ų

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